(3S*,4R*)-1-[(3-chloro-4-hydroxyphenyl)acetyl]-4-(hydroxymethyl)-3-piperidinol

• IUPAC Name: 2-(3-chloro-4-hydroxyphenyl)-1-[(3S,4R)-3-hydroxy-4-(hydroxymethyl)piperidin-1-yl]ethanone
• InChI: InChI=1S/C14H18ClNO4/c15-11-5-9(1-2-12(11)18)6-14(20)16-4-3-10(8-17)13(19)7-16/h1-2,5,10,13,17-19H,3-4,6-8H2/t10-,13-/m1/s1
• InChI Key: SLSHIFYPPIBRGH-ZWNOBZJWSA-N
• Canonical SMILES: C1CN(CC(C1CO)O)C(=O)CC2=CC(=C(C=C2)O)Cl
• Isomeric SMILES: C1CN(C[C@H]([C@H]1CO)O)C(=O)CC2=CC(=C(C=C2)O)Cl
• Molecular Formula: C14H18ClNO4
• Molecular Weight: 299.75 g/mol

Description

(3S*,4R*)-1-[(3-chloro-4-hydroxyphenyl)acetyl]-4-(hydroxymethyl)-3-piperidinol, also known as CP-99,994, is a synthetic compound that belongs to the class of piperidine derivatives. It has been extensively studied for its potential use in treating various neuropsychiatric disorders, including anxiety, depression, and schizophrenia.

Mechanism of Action

(3S*,4R*)-1-[(3-chloro-4-hydroxyphenyl)acetyl]-4-(hydroxymethyl)-3-piperidinol is a selective antagonist of the neuropeptide Y (NPY) Y1 receptor. NPY is a neurotransmitter that is involved in the regulation of anxiety, depression, and appetite. By blocking the Y1 receptor, this compound reduces the activity of NPY, leading to a decrease in anxiety and depression-like behaviors in animal models.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects in animal models. It has been found to increase the levels of dopamine and norepinephrine in the prefrontal cortex, which may contribute to its antidepressant and antipsychotic effects. In addition, it has been shown to increase the levels of acetylcholine in the hippocampus, which may be responsible for its cognitive-enhancing effects.

Advantages and Limitations for Lab Experiments

(3S*,4R*)-1-[(3-chloro-4-hydroxyphenyl)acetyl]-4-(hydroxymethyl)-3-piperidinol has several advantages for lab experiments. It has good bioavailability and can be administered orally or intraperitoneally. It also has a relatively long half-life, which allows for sustained effects. However, this compound has some limitations. It is not very water-soluble, which can make it difficult to administer in certain experimental paradigms. In addition, it has a relatively low affinity for the Y1 receptor, which may limit its effectiveness in some studies.

Future Directions

There are several future directions for research on (3S*,4R*)-1-[(3-chloro-4-hydroxyphenyl)acetyl]-4-(hydroxymethyl)-3-piperidinol. One area of interest is the potential use of this compound in the treatment of anxiety and depression in humans. Another area of interest is the potential use of this compound in the treatment of cognitive deficits in neuropsychiatric disorders such as schizophrenia. In addition, further research is needed to fully understand the mechanism of action of this compound and to identify any potential side effects or limitations of its use.
Conclusion
In conclusion, this compound is a synthetic compound that has been extensively studied for its potential use in treating various neuropsychiatric disorders. It has been found to have anxiolytic, antidepressant, and antipsychotic effects in animal models and may have potential therapeutic applications in humans. Further research is needed to fully understand the mechanism of action of this compound and to identify any potential side effects or limitations of its use.

Synthesis Methods

(3S*,4R*)-1-[(3-chloro-4-hydroxyphenyl)acetyl]-4-(hydroxymethyl)-3-piperidinol can be synthesized through a multi-step process that involves the reaction of 3-chloro-4-hydroxybenzaldehyde with piperidine to form 1-(3-chloro-4-hydroxyphenyl)-4-piperidinone. This intermediate is then reacted with acetyl chloride to form 1-(3-chloro-4-hydroxyphenyl)-4-acetylpiperidin-4-ol. Finally, the compound is treated with formaldehyde to produce this compound.

Scientific Research Applications

(3S*,4R*)-1-[(3-chloro-4-hydroxyphenyl)acetyl]-4-(hydroxymethyl)-3-piperidinol has been extensively studied for its potential use in treating various neuropsychiatric disorders. It has been found to have anxiolytic, antidepressant, and antipsychotic effects in animal models. In addition, it has been shown to improve cognitive function and memory in rodents. These findings suggest that this compound may have potential therapeutic applications in humans.